Cas no 2228638-53-5 (O-3-(1H-1,2,3,4-tetrazol-1-yl)propylhydroxylamine)

• Product Name: O-3-(1H-1,2,3,4-tetrazol-1-yl)propylhydroxylamine
• CAS No: 2228638-53-5
• MF: C₄H₉N₅O
• MW: 143.147159337997
• CID: 6132048
• PubChem ID: 165711247
• Update Time: 2025-06-13

O-3-(1H-1,2,3,4-tetrazol-1-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-3-(1H-1,2,3,4-tetrazol-1-yl)propylhydroxylamine
• EN300-1733341
• O-[3-(1H-1,2,3,4-tetrazol-1-yl)propyl]hydroxylamine
• 2228638-53-5

• Inchi： 1S/C4H9N5O/c5-10-3-1-2-9-4-6-7-8-9/h4H,1-3,5H2
• InChI Key： KVRZDSISBQBARM-UHFFFAOYSA-N
• SMILES： O(CCCN1C=NN=N1)N

Computed Properties

• Exact Mass: 143.08070993g/mol
• Monoisotopic Mass: 143.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 89.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 78.8Ų

Additional information on O-3-(1H-1,2,3,4-tetrazol-1-yl)propylhydroxylamine

Comprehensive Overview of O-3-(1H-1,2,3,4-tetrazol-1-yl)propylhydroxylamine (CAS No. 2228638-53-5)

O-3-(1H-1,2,3,4-tetrazol-1-yl)propylhydroxylamine (CAS No. 2228638-53-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The compound combines a tetrazole ring with a hydroxylamine functional group, making it a versatile intermediate for drug discovery and material science applications. Its CAS number 2228638-53-5 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature.

In recent years, the demand for tetrazole derivatives has surged, driven by their role in medicinal chemistry. O-3-(1H-1,2,3,4-tetrazol-1-yl)propylhydroxylamine is particularly notable for its potential as a bioisostere, a molecule that mimics the properties of carboxylic acids or other functional groups. This property is highly sought after in the design of new-generation therapeutics, especially for targeting enzymes and receptors. Researchers are increasingly exploring its applications in cancer therapy, antimicrobial agents, and neurodegenerative disease research, aligning with current trends in precision medicine.

The synthesis of CAS No. 2228638-53-5 involves multi-step organic reactions, often starting from readily available tetrazole precursors. Its propylhydroxylamine side chain enhances solubility and reactivity, making it suitable for conjugation with other pharmacophores. This adaptability has led to its use in click chemistry, a popular technique for rapid molecule assembly. As the pharmaceutical industry shifts toward fragment-based drug design, compounds like O-3-(1H-1,2,3,4-tetrazol-1-yl)propylhydroxylamine are becoming indispensable tools for optimizing drug candidates.

From an industrial perspective, the scalability of 2228638-53-5 production is a key focus. Advances in green chemistry have prompted efforts to develop eco-friendly synthesis routes, reducing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals, particularly in responsible consumption and production. Additionally, the compound's stability under various pH conditions makes it a candidate for formulation development, addressing challenges in drug delivery systems.

In analytical chemistry, O-3-(1H-1,2,3,4-tetrazol-1-yl)propylhydroxylamine is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm its purity and structural integrity, which are crucial for regulatory compliance. The compound's spectral data is often shared in open-access databases, facilitating collaboration among academic and industrial researchers. Such transparency supports the growing movement toward open science, another hot topic in modern research ecosystems.

Looking ahead, the potential of CAS No. 2228638-53-5 extends beyond pharmaceuticals. Materials scientists are investigating its utility in polymeric materials and coordination chemistry, where its nitrogen-rich structure could enable novel properties. As interdisciplinary research gains momentum, this compound may bridge gaps between chemistry, biology, and engineering—answering frequent search queries about cutting-edge chemical innovations and cross-disciplinary applications.